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Compound of Interest

Compound Name:
2-(Methylamino)-1,3-thiazole-4-

carboxylic acid

Cat. No.: B598034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Methylamino)-1,3-thiazole-4-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug

discovery. Due to the limited availability of detailed experimental data for this specific molecule,

this guide also includes information on closely related analogues to provide a broader context

for its potential properties and applications.

Chemical Identity and Properties
CAS Number: 1199216-02-8[1][2][3] Hydrate CAS Number: 1269052-73-4[2] Molecular

Formula: C₅H₆N₂O₂S[4] Molecular Weight: 158.18 g/mol [4]

While specific experimental data for the melting point and solubility of 2-(Methylamino)-1,3-
thiazole-4-carboxylic acid are not readily available in the public domain, the properties of

related compounds can offer valuable insights.

Table 1: Physicochemical Properties of 2-(Methylamino)-1,3-thiazole-4-carboxylic acid and

Related Compounds
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Compound CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

2-

(Methylamino)-1,

3-thiazole-4-

carboxylic acid

1199216-02-8 C₅H₆N₂O₂S 158.18
Data not

available

2-Amino-1,3-

thiazole-4-

carboxylic acid

40283-41-8 C₄H₄N₂O₂S 144.15
Data not

available

2-Amino-1,3-

thiazole-4-

carboxylic acid,

N-BOC protected

83673-98-7 C₉H₁₂N₂O₄S 244.27
Data not

available

Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of 2-(Methylamino)-1,3-thiazole-4-
carboxylic acid is not explicitly documented in readily accessible literature. However, a

plausible synthetic strategy can be inferred from the preparation of analogous compounds. A

common approach involves the Hantzsch thiazole synthesis, followed by N-alkylation and

subsequent hydrolysis of an ester precursor.

A potential synthetic pathway is outlined below, based on established methodologies for similar

structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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